Cas no 2747-05-9 (4-Methylumbelliferyl acetate)

• Product Name: 4-Methylumbelliferyl acetate
• CAS No: 2747-05-9
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• MDL: MFCD00006865
• CID: 43379
• PubChem ID: 87562975
• Update Time: 2025-11-01

4-Methylumbelliferyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-oxo-2H-chromen-7-yl acetate
• 4-Methylumbelliferyl acetate
• 4-Methylumbeliferyl acetate
• 2-acetoxymethyl-5-(1,3-dioxolan-2-yl)furan
• 7-Acetoxy-4-methylcoumarin
• METHYLUMBELLIFERYL ACETATE, 4-(RG) PrintBack
• 4-METHYL-7-ACETOXYCOUMARIN
• 7-Aceoxy-4-MethylcouMarin
• 7-acetoxy-4-methyl-chromen-2-one
• 7-ACETYL-4-METHYLCOUMARIN
• acetic acid 4-methyl-2-oxo-2H-chromen-7-yl ester
• METHYLUMBELLIFERYL ACETATE
• MUACETATE
• MUB ACETATE
• MU-Ac
• 2H-1-Benzopyran-2-one, 7-(acetyloxy)-4-methyl-
• beta-Methylumbelliferyl acetate
• 7-(Acetyloxy)-4-methyl-2-benzopyrone
• (4-methyl-2-oxochromen-7-yl) acetate
• 4-methyl-7-acetyloxy coumarin
• MLS000554751
• HXVZGASCDAGAPS-UHFFFAOYSA-N
• NSC688806
• SMR000146868
• Hymecromone Acetate
• PubChem8663
• cid_366
• (4-
• NCGC00246518-01
• 4-Methyl-umbelliferone, acetate
• 4-Methylumbelliferyl acetate, esterase substrate
• UNII-ZD294D576M
• NSC 44763
• NSC 31658
• HMS1416B12
• EINECS 220-386-6
• EU-0039270
• NCI60_002720
• SR-01000443138-1
• 7-(acetyloxy)-4-methyl-2H-1-benzopyran-2-one
• MEGxp0_001897
• CCG-214462
• SR-01000443138
• 7-Acetoxy-4-methyl coumarin
• FT-0653132
• .beta.-Methylumbelliferyl acetate
• ACETYL HYMETOCHROME
• .BETA.-METHYLUMBELLIFERONE ACETATE
• CS-0142508
• AKOS000323400
• NSC1059
• NSC-688806
• 4-Methyl-2-oxo-2H-chromen-7-ylacetate
• M-5490
• acetic acid (2-keto-4-methyl-chromen-7-yl) ester
• AM9987
• acetic acid (4-methyl-2-oxo-1-benzopyran-7-yl) ester
• 7-HYDROXY-4-METHYLCOUMARIN ACETATE
• Hymecromone Acetate; 4-Methylumbelliferyl Acetate
• NS00049036
• IDI1_019145
• MFCD00006865
• 4-Methyl Umbelliferone Acetate
• C03837
• NSC 1059
• DTXSID70181895
• NSC31658
• BCP21289
• ZD294D576M
• 7-Acetoxy-4-methyl-2H-1-benzopyran-2-one
• 4-Methyl-2-oxo-2H-chromen-7-yl acetate #
• J-100194
• AC-11030
• NSC-44763
• IFLab2_000119
• IFLab1_001442
• COUMARIN, 7-HYDROXY-4-METHYL-, ACETATE
• NCI60_000142
• NSC-1059
• AB00448415-08
• SCHEMBL335474
• 7-(ACETYLOXY)-4-METHYLCOUMARIN
• Q27102589
• CHEMBL12019
• AS-12521
• HMS2290M10
• F0415-0023
• NSC-31658
• HY-137877
• NSC44763
• FT-0621336
• 7-acetoxy-4-methylchromen-2-one
• (4-methyl-2-oxidanylidene-chromen-7-yl) ethanoate
• CHEBI:17763
• (4-methyl-2-oxo-chromen-7-yl) acetate
• BDBM33456
• A819082
• 2747-05-9
• 4-Methylumbelliferyl acetate; 7-Acetoxy-4-methylco
• MLSMR
• STK395120
• DB-029341
• A1527
• ALBB-020396
• BETA-METHYLUMBELLIFERONE ACETATE
• b-methylumbelliferyl acetate
• 4-MUA
• 4-Methylumbelliferyl acetic acid
• DTXCID10104386
• beta-Methylumbelliferyl acetic acid
• b-Methylumbelliferyl acetic acid

• MDL： MFCD00006865
• Inchi： 1S/C12H10O4/c1-7-5-12(14)16-11-6-9(15-8(2)13)3-4-10(7)11/h3-6H,1-2H3
• InChI Key： HXVZGASCDAGAPS-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C2C=CC(=CC1=2)OC(C)=O)=O
• BRN： 189667

Computed Properties

• Exact Mass: 218.05800
• Monoisotopic Mass: 218.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Powder
• Density: 1.1096 (rough estimate)
• Melting Point: 151.0 to 154.0 deg-C
• Boiling Point: 278.88°C (rough estimate)
• Flash Point: 191.5°C
• Refractive Index: 1.4270 (estimate)
• PSA: 56.51000
• LogP: 2.02670
• Sensitiveness: Sensitive to light
• Solubility: Not available

4-Methylumbelliferyl acetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-Methylumbelliferyl acetate

Comprehensive Overview of 4-Methylumbelliferyl acetate (CAS No. 2747-05-9): Properties, Applications, and Research Insights

4-Methylumbelliferyl acetate (CAS No. 2747-05-9), often abbreviated as 4-MU acetate, is a fluorogenic substrate widely utilized in biochemical and enzymatic assays. This compound belongs to the family of umbelliferone derivatives, which are renowned for their fluorescent properties. The acetate group in 4-Methylumbelliferyl acetate makes it an excellent substrate for esterase enzymes, releasing the highly fluorescent 4-methylumbelliferone upon hydrolysis. Researchers and industries value this compound for its sensitivity, stability, and versatility in diagnostic and research applications.

One of the most searched topics related to 4-Methylumbelliferyl acetate is its role in enzyme activity assays. With the growing interest in biomarker discovery and drug development, this compound has become a critical tool for measuring esterase activity in various biological samples. Its ability to produce a fluorescent signal upon enzymatic cleavage allows for real-time monitoring of enzyme kinetics, making it indispensable in high-throughput screening (HTS) platforms. Additionally, the compound's compatibility with microplate readers and flow cytometry systems has further expanded its utility in modern laboratories.

Another trending topic is the use of 4-Methylumbelliferyl acetate in cell-based assays and live-cell imaging. As the demand for non-invasive and real-time monitoring of cellular processes increases, this compound has gained prominence due to its low cytotoxicity and high signal-to-noise ratio. Researchers frequently employ it to study lysosomal storage disorders, neurodegenerative diseases, and cancer cell metabolism. Its application in personalized medicine and therapeutic target validation is also a subject of active investigation.

The synthesis and purity of 4-Methylumbelliferyl acetate are frequently discussed in academic and industrial forums. High-purity grades of this compound are essential for reproducible experimental results, particularly in diagnostic kits and clinical research. Manufacturers often highlight its HPLC-grade and spectrophotometric purity to meet the stringent requirements of GLP (Good Laboratory Practice) and GMP (Good Manufacturing Practice) standards. This emphasis on quality control aligns with the broader trend of precision medicine and regulatory compliance in life sciences.

Environmental and sustainability concerns have also influenced the discourse around 4-Methylumbelliferyl acetate. As laboratories strive to adopt green chemistry principles, the demand for eco-friendly alternatives and biodegradable reagents has risen. While this compound is not classified as hazardous, its disposal and handling are often scrutinized to minimize environmental impact. This aligns with the broader shift toward sustainable laboratory practices and carbon footprint reduction in research institutions.

In summary, 4-Methylumbelliferyl acetate (CAS No. 2747-05-9) remains a cornerstone in biochemical research due to its fluorogenic properties, enzymatic specificity, and broad applicability. Its relevance in drug discovery, diagnostics, and cell biology ensures its continued prominence in scientific literature and industrial applications. As research methodologies evolve, this compound is likely to play an even more significant role in addressing global health challenges and advancing biotechnological innovations.